Cas no 1806030-67-0 (3-(Aminomethyl)-6-(difluoromethyl)-2,4-dihydroxypyridine)

• Product Name: 3-(Aminomethyl)-6-(difluoromethyl)-2,4-dihydroxypyridine
• CAS No: 1806030-67-0
• MF: C₇H₈F₂N₂O₂
• MW: 190.147428512573
• CID: 4917883
• Update Time: 2025-05-21

3-(Aminomethyl)-6-(difluoromethyl)-2,4-dihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-6-(difluoromethyl)-2,4-dihydroxypyridine

• Inchi： 1S/C7H8F2N2O2/c8-6(9)4-1-5(12)3(2-10)7(13)11-4/h1,6H,2,10H2,(H2,11,12,13)
• InChI Key： JWGZEHHJTNAJHC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(CN)C(N1)=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: -0.4
• Topological Polar Surface Area: 75.4

Additional information on 3-(Aminomethyl)-6-(difluoromethyl)-2,4-dihydroxypyridine

Comprehensive Overview of 3-(Aminomethyl)-6-(difluoromethyl)-2,4-dihydroxypyridine (CAS No. 1806030-67-0)

3-(Aminomethyl)-6-(difluoromethyl)-2,4-dihydroxypyridine (CAS No. 1806030-67-0) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by its aminomethyl and difluoromethyl functional groups, exhibits versatile reactivity, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its dihydroxypyridine core serves as a scaffold for designing enzyme inhibitors and receptor modulators.

The growing demand for fluorinated compounds in modern chemistry has propelled the study of 3-(Aminomethyl)-6-(difluoromethyl)-2,4-dihydroxypyridine. Fluorination is a key strategy in medicinal chemistry to enhance metabolic stability and bioavailability, and this compound's difluoromethyl group aligns perfectly with this trend. Recent studies highlight its role in developing next-generation therapeutics, particularly in oncology and neurology, where precision-targeted molecules are critical. Additionally, its aminomethyl moiety offers a handle for further derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.

In agrochemical applications, 3-(Aminomethyl)-6-(difluoromethyl)-2,4-dihydroxypyridine is explored for its potential as a precursor to novel pesticides and herbicides. The pyridine ring system is a common motif in agrochemicals, and the introduction of fluorine atoms can improve the efficacy and environmental profile of these products. With increasing regulatory pressures on traditional agrochemicals, this compound represents a promising candidate for sustainable crop protection solutions.

From a synthetic chemistry perspective, the preparation of CAS No. 1806030-67-0 involves multi-step organic transformations, often starting from readily available pyridine precursors. Key challenges include the selective introduction of the difluoromethyl group and the protection of sensitive hydroxyl groups during synthesis. Advances in catalytic fluorination methods have streamlined these processes, making the compound more accessible for industrial-scale production.

The physicochemical properties of 3-(Aminomethyl)-6-(difluoromethyl)-2,4-dihydroxypyridine are also of great interest. Its solubility profile, stability under various pH conditions, and crystallinity are critical factors for formulation scientists. These attributes are frequently discussed in forums and publications, as they directly impact the compound's utility in real-world applications. For instance, its potential as a bioisostere for carboxylic acids or other heterocycles is a hot topic in drug design circles.

As the scientific community continues to explore CAS No. 1806030-67-0, its relevance in cutting-edge research is undeniable. Whether in the context of small-molecule drug development, agrochemical innovation, or material science, this compound exemplifies the intersection of synthetic ingenuity and practical utility. Its ongoing study promises to unlock new possibilities in molecular design and application.